Cas no 1083274-37-6 (1,5-dimethyl-1H-1,2,3-triazole-4-carbaldehyde)

1,5-dimethyl-1H-1,2,3-triazole-4-carbaldehyde structure
1083274-37-6 structure
Product Name:1,5-dimethyl-1H-1,2,3-triazole-4-carbaldehyde
CAS No:1083274-37-6
MF:C5H7N3O
MW:125.128580331802
CID:4570598
PubChem ID:28951132
Update Time:2024-03-01

1,5-dimethyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-triazole-4-carboxaldehyde, 1,5-dimethyl-
    • 1,5-dimethyl-1H-1,2,3-triazole-4-carbaldehyde
    • Inchi: 1S/C5H7N3O/c1-4-5(3-9)6-7-8(4)2/h3H,1-2H3
    • InChI Key: QABPKWJMGRCUIB-UHFFFAOYSA-N
    • SMILES: N1(C)C(C)=C(C=O)N=N1

Computed Properties

  • Exact Mass: 125.058911855g/mol
  • Monoisotopic Mass: 125.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 47.8Ų

1,5-dimethyl-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>

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